molecular formula C9H6BrFN2O B8456208 4-(4-Bromo-2-fluorophenyl)oxazol-2-amine

4-(4-Bromo-2-fluorophenyl)oxazol-2-amine

Cat. No.: B8456208
M. Wt: 257.06 g/mol
InChI Key: VQUXVPUYUQVMEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Bromo-2-fluorophenyl)oxazol-2-amine is a useful research compound. Its molecular formula is C9H6BrFN2O and its molecular weight is 257.06 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6BrFN2O

Molecular Weight

257.06 g/mol

IUPAC Name

4-(4-bromo-2-fluorophenyl)-1,3-oxazol-2-amine

InChI

InChI=1S/C9H6BrFN2O/c10-5-1-2-6(7(11)3-5)8-4-14-9(12)13-8/h1-4H,(H2,12,13)

InChI Key

VQUXVPUYUQVMEY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Br)F)C2=COC(=N2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-bromo-1-(4-bromo-2-fluorophenyl)ethanone (53 mg, 0.18 mmol) and urea (10.6 mg, 0.18 mmol) in CH3CN (0.7 mL) was heated at 80° Celsius for 18 hours. The mixture was cooled to rt and made basic with NaOH (2 N). The resulting solution was extracted with EtOAc and the extract was dried (Na2SO4), filtered, and concentrated to dryness. The residue was purified using FCC to give 4-(4-bromo-2-fluorophenyl)oxazol-2-amine (37 mg, 82%). MS (ESI): mass calcd. for C9H6BrFN2O, 255.96; m/z found, 257.1 [M+H]+. 1H NMR (500 MHz, CDCl3) δ 7.78 (m, 1H), 7.58 (d, J=4.3, 1H), 7.36-7.32 (m, 1H), 7.28 (dd, J=10.5, 1.9, 1H), 4.60 (s, 2H).
Quantity
53 mg
Type
reactant
Reaction Step One
Name
Quantity
10.6 mg
Type
reactant
Reaction Step One
Name
Quantity
0.7 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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